Cas no 42135-22-8 (3-Nitrofluorenone)

• Product Name: 3-Nitrofluorenone
• CAS No: 42135-22-8
• MF: C₁₃H₇NO₃
• MW: 225.199583292007
• CID: 927809
• PubChem ID: 39141
• Update Time: 2025-06-09

3-Nitrofluorenone Chemical and Physical Properties

Names and Identifiers

• 3-nitrofluoren-9-one
• 3-Nitrofluorenone
• SY392070
• NS00031103
• BRN 2583993
• 3-Nitro-9H-fluoren-9-one #
• WLN: L B656 HVJ ENW
• NSC90801
• UCA2S9B5TS
• CCRIS 2910
• SCHEMBL8668444
• UNII-UCA2S9B5TS
• DTXSID9075325
• 42135-22-8
• G71590
• NSC 90801
• 3-Nitro-9H-fluoren-9-one
• 9H-Fluoren-9-one, 3-nitro-
• CHEMBL354533
• MFCD00001147
• NSC-90801
• AKOS015906679
• 3-Nitro-fluoren-9-one
• 4-07-00-01637 (Beilstein Handbook Reference)
• EINECS 255-675-6
• 3-Nitro-9-fluorenone
• 9-FLUORENONE,3-NITRO

• Inchi： 1S/C13H7NO3/c15-13-10-4-2-1-3-9(10)12-7-8(14(16)17)5-6-11(12)13/h1-7H
• InChI Key： GLVSVKSIYXDZHY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.04300
• Monoisotopic Mass: 225.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.2785 (rough estimate)
• Melting Point: 239.5°C
• Boiling Point: 366.7°C (rough estimate)
• Refractive Index: 1.4800 (estimate)
• PSA: 62.89000
• LogP: 3.32940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-Nitrofluorenone

3-Nitrofluorenone: A Comprehensive Overview

3-Nitrofluorenone (CAS No. 42135-22-8) is a compound of significant interest in various fields of chemistry, particularly in materials science and pharmaceutical research. This compound, also referred to as 3-nitrofluorene-9-one, belongs to the class of fluorenone derivatives, which are known for their unique electronic and optical properties. The fluorenone backbone serves as a versatile platform for functionalization, making 3-nitrofluorenone a valuable molecule in the development of advanced materials and bioactive compounds.

The synthesis of 3-nitrofluorenone typically involves nitration reactions on the fluorene skeleton. Recent studies have focused on optimizing these reactions to achieve higher yields and better control over the regioselectivity. For instance, researchers have explored the use of nitrating agents such as mixed acid systems (HNO3/H2SO4) under controlled conditions to selectively introduce the nitro group at the 3-position of the fluorene ring. This positional specificity is crucial for tailoring the electronic properties of the resulting compound, as the nitro group introduces electron-withdrawing effects that influence the molecule's reactivity and spectral characteristics.

One of the most notable applications of 3-nitrofluorenone lies in its role as a precursor for advanced materials. For example, it has been used in the synthesis of organic semiconductors, where its electron-deficient nature enhances charge transport properties. Recent advancements in this area have demonstrated that 3-nitrofluorenone-derived materials exhibit improved electron mobility and stability, making them promising candidates for next-generation electronic devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore the importance of fluorenone derivatives in modern material science.

In addition to its material science applications, 3-nitrofluorenone has garnered attention in pharmacology due to its potential bioactivity. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate cellular signaling pathways. For instance, research published in 2023 highlighted that 3-nitrofluorenone can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest that fluorenone derivatives could serve as leads for developing novel therapeutic agents targeting inflammatory diseases.

The optical properties of 3-nitrofluorenone are another area of active research. Due to its conjugated π-system, this compound exhibits strong fluorescence under UV light, making it a candidate for applications in sensing and imaging technologies. Recent work has explored the use of 3-nitrofluorenone-based sensors for detecting metal ions and environmental pollutants. For example, researchers have demonstrated that this compound can selectively bind to heavy metal ions such as mercury(II) and lead(II), leading to changes in fluorescence intensity that can be used for quantitative analysis.

From an environmental perspective, understanding the fate and behavior of 3-nitrofluorenone in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes photodegradation under sunlight, with quantum yield values indicating moderate stability under ambient conditions. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, 3-Nitrofluorenone (CAS No. 42135-22-8) is a multifaceted compound with applications spanning materials science, pharmacology, and environmental chemistry. Its unique electronic properties, derived from the fluorenone backbone and nitro substituent, make it a valuable tool for advancing cutting-edge technologies. As research continues to uncover new insights into its structure-function relationships and practical applications, 3-nitrofluorenone is poised to play an increasingly important role in diverse scientific disciplines.